Cas no 2112141-12-3 (ethyl 2-amino-4-hydroxyhexanoate)

• Product Name: ethyl 2-amino-4-hydroxyhexanoate
• CAS No: 2112141-12-3
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 6294361
• PubChem ID: 165607961
• Update Time: 2025-06-13

ethyl 2-amino-4-hydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-hydroxyhexanoate
• EN300-1299447
• 2112141-12-3

• Inchi： 1S/C8H17NO3/c1-3-6(10)5-7(9)8(11)12-4-2/h6-7,10H,3-5,9H2,1-2H3
• InChI Key： GUYQJCXSJDBCEE-UHFFFAOYSA-N
• SMILES： OC(CC)CC(C(=O)OCC)N

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.6Ų

Additional information on ethyl 2-amino-4-hydroxyhexanoate

Ethyl 2-Amino-4-Hydroxyhexanoate (CAS No. 2112141-12-3): An Overview of Its Structure, Properties, and Applications

Ethyl 2-amino-4-hydroxyhexanoate (CAS No. 2112141-12-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its amino and hydroxy functional groups, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of ethyl 2-amino-4-hydroxyhexanoate is C₈H₁₇NO₃, and it has a molecular weight of approximately 167.23 g/mol. The compound consists of a hexanoate backbone with an ethyl ester group at one end and an amino group and a hydroxy group at the other end. This structural arrangement provides the molecule with both polar and non-polar regions, making it highly versatile in terms of solubility and reactivity.

In terms of physical properties, ethyl 2-amino-4-hydroxyhexanoate is typically a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water due to the presence of the ethyl ester group. The compound exhibits a melting point of around -30°C and a boiling point of approximately 250°C under standard atmospheric conditions.

The chemical reactivity of ethyl 2-amino-4-hydroxyhexanoate is primarily driven by its functional groups. The amino group can participate in various reactions such as acylation, alkylation, and condensation reactions, making it useful in the synthesis of more complex molecules. The hydroxy group can undergo esterification, etherification, and oxidation reactions, further expanding its synthetic utility. Additionally, the ethyl ester group can be hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acid.

Recent research has highlighted the potential applications of ethyl 2-amino-4-hydroxyhexanoate in the pharmaceutical industry. Studies have shown that compounds with similar structures can exhibit bioactive properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of ethyl 2-amino-4-hydroxyhexanoate could inhibit the activity of specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for drug development.

In the field of biotechnology, ethyl 2-amino-4-hydroxyhexanoate has been explored as a building block for the synthesis of peptides and proteins. The presence of both an amino group and a hydroxy group makes it an attractive candidate for peptide coupling reactions and other bioconjugation strategies. Researchers at the University of California have reported the successful use of this compound in the synthesis of bioactive peptides with enhanced stability and bioavailability.

Beyond its biological applications, ethyl 2-amino-4-hydroxyhexanoate has also found use in materials science. Its ability to form stable complexes with metal ions has led to its application in the development of metal-organic frameworks (MOFs) and coordination polymers. These materials have potential applications in gas storage, catalysis, and sensing technologies. A recent study published in *Chemistry of Materials* described the synthesis of MOFs using ethyl 2-amino-4-hydroxyhexanoate, which exhibited high surface areas and excellent thermal stability.

In conclusion, ethyl 2-amino-4-hydroxyhexanoate (CAS No. 2112141-12-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure endows it with valuable properties that make it suitable for use in pharmaceuticals, biotechnology, and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.